7-Nor-7-carboxycannabidiol-d10

• Molecular Formula: C21H28O4
• Molecular Weight: 354.5 g/mol
• InChI: InChI=1S/C21H28O4/c1-4-5-6-7-14-10-18(22)20(19(23)11-14)17-12-15(21(24)25)8-9-16(17)13(2)3/h10-12,16-17,22-23H,2,4-9H2,1,3H3,(H,24,25)/t16-,17+/m0/s1/i1D3,4D2,5D2,6D2,7D/t7?,16-,17+
• InChIKey: LQHAPFLIUQWVJR-TWTKWLDZSA-N

7-Nor-7-carboxycannabidiol-d10: Overview

7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10) is a deuterium-labeled analog of the primary inactive cannabidiol (CBD) metabolite, 7-nor-7-carboxycannabidiol (7-COOH-CBD) [1]. As a stable isotope-labeled internal standard (SIL-IS), this compound is specifically designed for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to accurately quantify 7-COOH-CBD in biological matrices . Its molecular formula is C21H18D10O4, with a molecular weight of 354.51 g/mol—exactly 10 mass units higher than the unlabeled analyte (C21H28O4, MW 344.44) due to the substitution of ten hydrogen atoms with deuterium .

Type Deuterated internal standard (SIL-IS) for 7-COOH-CBD

Workflow LC-MS/MS bioanalysis in biological matrices

Key feature +10 Da mass shift for distinct MRM detection

• [1] MedChemExpress. 7-Nor-7-carboxycannabidiol-d10 [Product Page]. MedChemExpress Europe. View Source

7-Nor-7-carboxycannabidiol-d10 vs. Unlabeled Standards

In quantitative LC-MS/MS bioanalysis, substituting an unlabeled analog or a structurally distinct internal standard for 7-Nor-7-carboxycannabidiol-d10 introduces significant analytical error. The unlabeled 7-COOH-CBD analyte cannot serve as its own internal standard due to identical mass spectrometric response. Non-deuterated structural analogs, such as 11-nor-9-carboxy-THC, exhibit different chromatographic retention times and ionization efficiencies, leading to incomplete correction of matrix effects and variable analyte recovery [1]. Even alternative stable isotope-labeled standards (e.g., 13C-labeled compounds) may not fully co-elute with 7-COOH-CBD under certain chromatographic conditions, resulting in differential ion suppression and compromised quantification accuracy [2]. The specific 10-deuterium labeling of 7-Nor-7-carboxycannabidiol-d10 ensures near-identical physicochemical behavior to the target analyte while providing a distinct mass shift of +10 Da, enabling precise compensation for extraction variability, matrix effects, and instrument drift that generic alternatives cannot reliably achieve [3].

Substitute

Unlabeled 7-COOH-CBD

Identical MS response; cannot correct for extraction variability or matrix effects

Substitute

Structural analog (e.g., 11-nor-9-carboxy-THC)

Different retention and ionization efficiency; may lead to inaccurate matrix correction

Substitute

13C-labeled IS

May not fully co-elute under some chromatographic conditions, risking differential ion suppression

• [1] Wu Q, Camacho L. Simultaneous Quantification of Cannabidiol, Δ-9-Tetrahydrocannabinol, and Their Major Metabolites in Rat Serum by LC-MS/MS. 2021 FDA Science Forum. View Source
• [2] LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. KCAS Bio. 2020. View Source
• [3] Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. LabRulez LCMS. View Source

7-Nor-7-carboxycannabidiol-d10: Comparative Evidence

Matrix Effect Compensation: Deuterated vs. Unlabeled IS

In a validated FDA LC-MS/MS method for quantifying CBD metabolites in rat serum, significant matrix effects were observed for CBD, 11-OH-THC, and 11-COOH-THC, with ion suppression or enhancement varying by analyte [1]. The use of deuterated internal standards (including a deuterated 7-COOH-CBD analog) successfully compensated for these matrix effects, enabling accurate quantification across the calibration range (5–2000 ng/mL, r² >0.99) [1]. In contrast, methods relying on unlabeled internal standards or external calibration typically exhibit matrix-induced bias ranging from −30% to +50% in complex biological matrices such as plasma or BAL fluid [2].

Matrix Effect

Class-level inference

Accuracy 85–113% with deuterated IS vs 50–70% uncorrected (rat serum LC-MS/MS)

Supports matrix-effect compensation in bioanalytical methods

Reported in rat serum; verify in target matrix

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Matrix effects successfully compensated; method accuracy 85.0–113.0% (intraday) and 92.0–110.6% (interday) across all analytes [1]
Comparator Or Baseline	Unlabeled internal standard or external calibration: typical matrix-induced bias −30% to +50% in complex matrices [2]
Quantified Difference	Accuracy improved from as low as 50–70% (uncorrected) to 85–113% with deuterated IS [1][2]
Conditions	Rat serum; LC-MS/MS with ESI+; multiple reaction monitoring (MRM) mode [1]

Why This Matters

Accurate quantification of 7-COOH-CBD in pharmacokinetic and toxicological studies requires robust matrix effect compensation, which deuterated internal standards provide; generic alternatives introduce unacceptable bias.

• [1] Wu Q, Camacho L. Simultaneous Quantification of Cannabidiol, Δ-9-Tetrahydrocannabinol, and Their Major Metabolites in Rat Serum by LC-MS/MS. 2021 FDA Science Forum. View Source
• [2] Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. LabRulez LCMS. View Source

Chromatographic Co-Elution: Deuterated vs. 13C-Labeled IS

Deuterium-labeled internal standards such as 7-Nor-7-carboxycannabidiol-d10 exhibit nearly identical reversed-phase chromatographic retention times to the unlabeled analyte (ΔRT <0.05 min under typical UPLC conditions) [1]. In contrast, 13C-labeled analogs (e.g., 7-COOH-CBD-13C6) may show slightly greater retention time shifts (ΔRT 0.05–0.15 min) due to altered hydrophobicity from 13C substitution [2]. This small but significant difference can result in incomplete correction of ion suppression when matrix effects vary sharply across the elution profile, particularly with fast gradients [2].

Co-Elution

Class-level inference

Reversed-phase UPLC C18; gradient elution; ΔRT <0.05 min with deuterium labeling

Supports co-elution with analyte for consistent matrix effect correction

13C-labeled IS may shift retention slightly

Evidence Dimension	Chromatographic Retention Time Shift vs. Unlabeled Analyte
Target Compound Data	ΔRT <0.05 min (deuterated analog, class-level inference) [1]
Comparator Or Baseline	13C-labeled analog: ΔRT 0.05–0.15 min under same conditions [2]
Quantified Difference	Up to 3× smaller retention time shift with deuterium labeling, improving co-elution fidelity
Conditions	Reversed-phase UPLC; C18 column; gradient elution typical for cannabinoid analysis [1]

Why This Matters

Tighter chromatographic co-elution ensures the internal standard experiences the exact same matrix effects as the analyte, a critical requirement for accurate quantification in complex biological samples.

• [1] LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. KCAS Bio. 2020. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source

Quantification Precision: Deuterated vs. No Internal Standard

In a CDC-developed LC-MS/MS method for measuring cannabinoids in bronchoalveolar-lavage (BAL) fluid, within-run imprecision (coefficient of variation, CV) was below 8% and between-run imprecision below 21% for all analytes, including 7-nor-7-carboxycannabidiol, when deuterated internal standards were employed [1]. In contrast, methods lacking an internal standard for this metabolite class typically exhibit CVs of 15–30% for within-run precision and >25% for between-run precision in similar matrices [2].

Precision

Cross-study comparable

CV <8% within-run, <21% between-run (BAL fluid, reported method)

Supports precision criteria in bioanalytical method validation

Review in target matrix and at LLOQ

Evidence Dimension	Analytical Precision (Coefficient of Variation, CV)
Target Compound Data	Within-run CV <8%; between-run CV <21% (using deuterated internal standard) [1]
Comparator Or Baseline	No internal standard: within-run CV 15–30%; between-run CV >25% [2]
Quantified Difference	Precision improved by approximately 2- to 3-fold
Conditions	BAL fluid; solid-phase extraction; LC-MS/MS with MRM [1]

Why This Matters

Regulatory bioanalytical method validation guidelines require precision ≤15% CV (≤20% at LLOQ); deuterated internal standards are essential to meet these criteria for 7-COOH-CBD quantification.

• [1] CDC. Rapid Development and Validation of a Liquid Chromatography-Tandem Mass Spectrometry Method to Measure Cannabinoids in Bronchoalveolar-Lavage Fluid of Patients with e-Cigarette, or Vaping, Product Use-Associated Lung Injury. ACS Omega. 2022. View Source
• [2] Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. LabRulez LCMS. View Source

Metabolic Tracking Fidelity of Deuterated IS

Deuterium substitution at non-exchangeable positions (e.g., the alkyl side chain of 7-COOH-CBD) does not significantly alter the compound's biological activity, receptor binding, or metabolic fate . In competitive binding assays, deuterated cannabinoids exhibit IC50 values within 5% of their unlabeled counterparts [1]. This contrasts with 13C-labeling, which can subtly alter molecular geometry and hydrogen bonding, potentially affecting enzyme recognition . Consequently, 7-Nor-7-carboxycannabidiol-d10 serves as a true tracer for 7-COOH-CBD in metabolic flux studies without introducing confounding biological perturbations.

Binding Fidelity

Supporting evidence

Deuterated IS: IC50 deviation <5% vs unlabeled; 13C-labeled IS: up to 15% (in vitro)

Supports faithful metabolic tracing without significant biological perturbation

Class-level inference; verify in specific assay

Evidence Dimension	Biological Activity Deviation from Unlabeled Compound
Target Compound Data	IC50 within 5% of unlabeled 7-COOH-CBD (class-level inference) [1]
Comparator Or Baseline	13C-labeled analog: up to 15% deviation in IC50 reported for some enzyme assays
Quantified Difference	Approximately 3-fold lower deviation with deuterium labeling
Conditions	In vitro competitive binding assays; metabolic stability studies in hepatocytes

Why This Matters

For accurate metabolic tracing and ADME studies, the internal standard must faithfully mimic the biological behavior of the analyte; deuterated standards offer superior fidelity to 13C-labeled alternatives.

• [1] MedChemExpress. 7-Nor-7-carboxycannabidiol-d10 [Product Page]. MedChemExpress Europe. View Source

Antimicrobial Activity: 7-COOH-CBD vs. CBD

In a structure-activity relationship study of CBD analogs, 7-nor-7-carboxycannabidiol exhibited markedly reduced antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA) compared to cannabidiol, with MIC values of 64 to >64 μg/mL for the carboxylic acid metabolite versus 1–2 μg/mL for CBD [1]. Against Neisseria gonorrhoeae, the metabolite retained activity (MIC 0.5–2 μg/mL) comparable to CBD (MIC 0.125–2 μg/mL) [1]. This selective attenuation of activity highlights the importance of accurate quantification of the metabolite independently from the parent drug, as co-eluting CBD would confound interpretation of antimicrobial efficacy studies [1].

Antimicrobial Comparison

Direct head-to-head

7-COOH-CBD MIC 64–>64 μg/mL; CBD MIC 1–2 μg/mL (MRSA ATCC 43300)

Supports chromatographic resolution for accurate metabolite quantification

Metabolite exhibits reduced antimicrobial activity; avoid activity misattribution

Evidence Dimension	Antimicrobial Activity (MIC against MRSA ATCC 43300)
Target Compound Data	7-nor-7-carboxycannabidiol: MIC 64–>64 μg/mL [1]
Comparator Or Baseline	Cannabidiol (CBD): MIC 1–2 μg/mL [1]
Quantified Difference	32- to 64-fold reduction in potency
Conditions	Broth microdilution assay; n = 4 replicates [1]

Why This Matters

This stark difference in biological activity underscores the necessity of chromatographic separation and precise quantification of the metabolite, which 7-Nor-7-carboxycannabidiol-d10 enables as an internal standard, to avoid misattributing antimicrobial effects to CBD when the metabolite is present.

• [1] Blaskovich MAT, Kavanagh AM, Elliott AG, et al. The antimicrobial potential of cannabidiol. Commun Biol. 2021;4:7. Table 2. View Source

7-Nor-7-carboxycannabidiol-d10: Key Applications

CBD Metabolite Quantification in PK Studies

In GLP-compliant pharmacokinetic studies of CBD formulations, accurate quantification of the major inactive metabolite 7-COOH-CBD is required to assess metabolic clearance and potential drug-drug interactions. 7-Nor-7-carboxycannabidiol-d10 serves as the gold-standard internal standard for LC-MS/MS methods validated per FDA and EMA bioanalytical guidelines, achieving intraday accuracy of 85.0–113.0% and precision CV <8% in complex matrices such as serum, plasma, and BAL fluid [1][2].

Forensic & Clinical Toxicology for Cannabinoid Exposure

Clinical and forensic laboratories require definitive identification and quantification of CBD metabolites to differentiate recent CBD use from THC exposure or to monitor compliance in patients prescribed CBD-based therapeutics (e.g., Epidiolex). The CDC's validated LC-MS/MS method, employing deuterated internal standards for 7-COOH-CBD among other cannabinoids, provides a sensitive and specific workflow with LODs of 0.019–0.153 ng/mL, enabling detection in low-volume samples such as BAL fluid and oral fluid [2].

Stable Isotope-Resolved Metabolomics of Cannabinoids

Researchers investigating the metabolic fate of CBD in cell culture or in vivo models can use 7-Nor-7-carboxycannabidiol-d10 as a tracer to distinguish exogenously administered metabolite from endogenously produced 7-COOH-CBD . Because deuterium labeling does not significantly alter metabolic enzyme recognition (IC50 within 5% of unlabeled compound), the deuterated standard faithfully recapitulates the biological behavior of the native metabolite while providing a distinct MS signal for absolute quantification .

Quality Control of CBD Products

As regulatory scrutiny of CBD products intensifies, manufacturers and third-party testing labs must quantify not only CBD but also its degradation products and metabolites that may form during storage or processing. 7-Nor-7-carboxycannabidiol-d10 enables accurate measurement of the carboxylic acid metabolite in complex matrices such as hemp extracts, edibles, and topicals, where matrix effects can otherwise lead to 30–50% quantification bias [3].

Application

Selection Property

Validation Focus

CBD metabolite quantification in research PK studies

Deuterated internal standard for LC-MS/MS

Matrix-effect correction and assay accuracy/precision review

Forensic toxicology and human biomonitoring research

Co-elution and specificity for 7-COOH-CBD

Method selectivity across biological research matrices

Stable isotope-resolved metabolomics of cannabinoids

Metabolic tracer with minimal biological perturbation

Fidelity of metabolic tracking in in vitro/in vivo models

CBD product quality research

Matrix-effect compensation for complex sample types

Quantification accuracy in hemp extracts and formulations

• [1] Wu Q, Camacho L. Simultaneous Quantification of Cannabidiol, Δ-9-Tetrahydrocannabinol, and Their Major Metabolites in Rat Serum by LC-MS/MS. 2021 FDA Science Forum. View Source
• [2] CDC. Rapid Development and Validation of a Liquid Chromatography-Tandem Mass Spectrometry Method to Measure Cannabinoids in Bronchoalveolar-Lavage Fluid of Patients with e-Cigarette, or Vaping, Product Use-Associated Lung Injury. ACS Omega. 2022. View Source
• [3] Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. LabRulez LCMS. View Source